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Compound of Interest |

5-Fluoro-1-benzofuran-3-
Compound Name: o
carboxylic acid

CAS No.: 147373-09-9

Cat. No.: B2507078

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and materials science, fluorinated organic
molecules hold a position of prominence. The strategic introduction of fluorine atoms can
profoundly influence a molecule's pharmacokinetic and physicochemical properties, including
metabolic stability, lipophilicity, and binding affinity. Among these, 5-Fluoro-1-benzofuran-3-
carboxylic acid stands as a significant scaffold, appearing in various research contexts.
Accurate and comprehensive analytical data is paramount for its effective utilization.

This guide provides a comparative analysis of spectroscopic techniques for the characterization
of 5-Fluoro-1-benzofuran-3-carboxylic acid, with a focus on Nuclear Magnetic Resonance
(NMR) spectroscopy. Due to the current unavailability of publicly accessible, experimentally
verified *H and 3C NMR spectra for this specific compound, this guide will leverage data from
closely related analogs and established principles of NMR spectroscopy to provide a robust
framework for researchers.

The Challenge in Sourcing Spectral Data
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A comprehensive search of publicly available scientific literature and chemical databases,
including searches based on the compound’'s CAS number (147373-09-9), did not yield
experimentally-derived *H and 13C NMR spectra for 5-Fluoro-1-benzofuran-3-carboxylic acid.
This highlights a common challenge in research where novel or niche compounds may lack a
complete, publicly documented analytical profile. While commercial vendors list the compound,
they do not provide the requisite spectral data for in-depth analysis.

Predicted 'H and **C NMR Spectral Data: An
Inferential Approach

In the absence of experimental data, we can predict the expected NMR spectral features of 5-
Fluoro-1-benzofuran-3-carboxylic acid based on the known effects of its constituent
functional groups and the benzofuran scaffold.

Molecular Structure and Numbering:

To facilitate the discussion of predicted spectral data, the standard numbering for the
benzofuran ring system is used.

Caption: Molecular structure of 5-Fluoro-1-benzofuran-3-carboxylic acid with [IUPAC
numbering.

Predicted *H NMR Spectral Data:
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Proton

Predicted
Chemical Shift

(ppm)

Predicted
Multiplicity

Predicted
Coupling
Constants (Hz)

Rationale

H2

8.3-8.5

The proton at the
C2 position of
the benzofuran
ring is typically a
singlet and is
deshielded by
the adjacent
oxygen and the

aromatic system.

H4

76-7.8

dd

JH4-H6 = 2-3 Hz,
JH4-F = 4-5 Hz

This proton is
ortho to the
fluorine atom and
will exhibit a
doublet of
doublets splitting
due to coupling
with H6 (meta)
and the fluorine

atom.

H6

72-74

ddd

JH6-H7 = 8-9 Hz,
JH6-F = 8-9 Hz,
JH6-H4 = 2-3 Hz

This proton will
be a doublet of
doublets of
doublets due to
coupling with H7
(ortho), the
fluorine atom
(ortho), and H4

(para).

H7

75-7.7

JH7-H6 = 8-9 Hz

This proton is
expected to be a

doublet due to

© 2026 BenchChem. All rights reserved.

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2507078?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

coupling with the
adjacent H6.

COOH >12 brs

The carboxylic
acid proton is
highly deshielded
and often
appears as a
broad singlet due
to hydrogen
bonding and
chemical

exchange.

Predicted 13C NMR Spectral Data:
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Carbon

Predicted Chemical
Shift (ppm)

Predicted C-F
Coupling (JCF in Rationale
Hz)

C2

~145

Aromatic carbon

adjacent to oxygen.

C3

~115

Carbon bearing the

carboxylic acid group.

C3a

~125

Quaternary carbon at
Small o )
the ring junction.

C4

~112

Carbon ortho to the

fluorine, will show a
d, J=25Hz

large one-bond C-F

coupling.

C5

~160

Carbon directly

attached to fluorine,
d, 2JCF = 245 Hz exhibiting a very large

one-bond C-F

coupling.

C6

~115

Carbon ortho to the
d, J=25Hz _
fluorine.

Cc7

~123

Small Aromatic carbon.

C7a

~150

Quaternary carbon at
Small the ring junction,

adjacent to oxygen.

COOH

~165

Carboxylic acid

carbon.

Experimental Protocol for NMR Data Acquisition: A
Best-Practice Approach
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For researchers synthesizing or working with 5-Fluoro-1-benzofuran-3-carboxylic acid, the
following protocol outlines the recommended steps for acquiring high-quality NMR data.

Workflow for NMR Sample Preparation and Data Acquisition:
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Sample Preparation

(Dissolve ~5-10 mg of sample in ~0.6 mL of deuterated solvent (e.g., DMSO-dGB
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Caption: Recommended workflow for NMR analysis of 5-Fluoro-1-benzofuran-3-carboxylic
acid.

Causality in Experimental Choices:

e Solvent Selection (DMSO-de): Dimethyl sulfoxide-de is a common choice for carboxylic acids
due to its ability to solubilize polar compounds and the acidic proton, which is often
observable in this solvent.

e Spectrometer Frequency (e.g., 400 MHz): A higher field strength provides better signal
dispersion and resolution, which is crucial for unambiguously assigning signals in a
substituted aromatic system.

e 2D NMR Experiments (COSY, HSQC, HMBC): These experiments are essential for definitive
structural elucidation.

o COSY (Correlation Spectroscopy) reveals proton-proton coupling networks, helping to
identify adjacent protons.

o HSQC (Heteronuclear Single Quantum Coherence) correlates each proton to its directly
attached carbon, providing a powerful tool for assigning carbon signals.

o HMBC (Heteronuclear Multiple Bond Correlation) shows correlations between protons and
carbons that are two or three bonds away, which is invaluable for piecing together the
molecular skeleton and assigning quaternary carbons.

Alternative and Complementary Analytical
Techniques

While NMR is the cornerstone for structural elucidation, a comprehensive characterization of 5-
Fluoro-1-benzofuran-3-carboxylic acid should be supported by other analytical techniques.

Comparison of Analytical Techniques:
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Technique

Information
Provided

Advantages

Limitations

Mass Spectrometry
(MS)

Molecular weight and

fragmentation pattern.

High sensitivity,
provides molecular
formula with high-

resolution MS.

Does not provide
detailed structural

connectivity.

Infrared (IR)

Spectroscopy

Presence of functional
groups (e.g., C=0, O-
H, C-F).

Fast, non-destructive,
provides a
"fingerprint” of the

molecule.

Ambiguous for
complex molecules,
does not give
structural

arrangement.

High-Performance
Liquid
Chromatography
(HPLC)

Purity assessment

and quantification.

High resolution,
quantitative,
adaptable to various

compounds.

Does not provide

structural information.

X-ray Crystallography

Definitive 3D

molecular structure.

Unambiguous
structural

determination.

Requires a single
crystal of sufficient
quality, which can be

challenging to grow.

Decision Tree for Analytical Strategy:

Q—FIu0ro—l—benzofuran—3—carboxy|ic aci

Characterization of

N,

1H, 13C, and 2D NMR

HPLC

EDrimary Structural Elucidationj [Confirmation of Molecular Weight: [Functional Group Analysisj [Purity Assessmentj

Mass Spectrometry (HRMS)

IR Spectroscopy

v

Definitive Structure (if crystal available):
X-ray Crystallography
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» To cite this document: BenchChem. [Navigating the Spectroscopic Landscape of Fluorinated
Benzofurans: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2507078/docs#navigating-the-spectroscopic-
landscape-of-fluorinated-benzofurans-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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